Cas no 1094902-47-2 (1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one)

• Product Name: 1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
• CAS No: 1094902-47-2
• MF: C₉H₇Cl₂FO
• MW: 221.055684328079
• CID: 4679847
• Update Time: 2023-08-15

1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(2-chloro-6-fluorophenyl)propan-2-one
• NE55791
• 1-Chloro-3-(2-chloro-6-fluorophenyl)propan-2-one

• Inchi： 1S/C9H7Cl2FO/c10-5-6(13)4-7-8(11)2-1-3-9(7)12/h1-3H,4-5H2
• InChI Key： AQUIHEQWJOQPDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(CCl)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes